Acepromazine

• CAS: 3598-37-6; 61-00-7
• Molecular Formula: C19H22N2OS
• Molecular Weight: 326.5 g/mol
• InChI: InChI=1S/C19H22N2OS/c1-14(22)15-9-10-19-17(13-15)21(12-6-11-20(2)3)16-7-4-5-8-18(16)23-19/h4-5,7-10,13H,6,11-12H2,1-3H3
• InChIKey: NOSIYYJFMPDDSA-UHFFFAOYSA-N
• Solubility: 9.80e-03 g/L

Acepromazine Premedication & Sedation Overview

Acepromazine (CAS 3598-37-6, maleate salt) is a low-potency aliphatic phenothiazine neuroleptic that functions as a postsynaptic dopamine D2 receptor antagonist, with additional antagonist activity at alpha-1 adrenergic, muscarinic (IC50 = 350 nM in rat brain), and histamine H1 receptors [1]. Unlike alpha-2 adrenergic agonists (xylazine, detomidine, medetomidine), acepromazine provides tranquilization without significant analgesia, making it a chemically distinct tool for protocols requiring anxiolysis without the cardiopulmonary depression inherent to alpha-2 agonists [2]. It is the most widely used phenothiazine tranquilizer in veterinary medicine across dogs, cats, and horses, with a slow onset (15 min IV, 30–45 min IM) and prolonged duration (3–6 h) [1].

Chemical class

Phenothiazine neuroleptic, distinct from alpha-2 agonists; provides anxiolysis without significant analgesia

Receptor profile

Postsynaptic D2 antagonist with additional antimuscarinic (IC50 350 nM in rat brain) and H1 activity

Workflow fit

Suitable for protocols requiring tranquilization with limited cardiopulmonary depression; slow onset (15 min IV, 30–45 min IM) and prolonged duration (3–6 h)

• [1] Pypendop, B.H. & Ilkiw, J.E. (2012). Acepromazine. In The Cat: Clinical Medicine and Management, Chapter 7, pp. 156–158. Elsevier. DOI: 10.1016/B978-1-4377-0660-4.00007-7. View Source
• [2] Fjalland, B., Christensen, A.V. & Hyttel, J. (1977). Peripheral and central muscarinic receptor affinity of psychotropic drugs. Naunyn-Schmiedeberg's Archives of Pharmacology, 301(1), 5–9. View Source

Acepromazine Substitution Risks

In-class substitution between phenothiazine tranquilizers (e.g., acepromazine vs. chlorpromazine) fails because each derivative exhibits distinct potency ratios—acepromazine is approximately 10× more potent than chlorpromazine on a mg/kg basis for tranquilization, while chlorpromazine causes significantly greater hypotension at equipment doses [1]. Cross-class substitution with alpha-2 agonists introduces even larger divergence: detomidine (0.03 mg/kg IV) doubles equine gastric half-emptying time (t₁/₂) and prolongs lag phase (tₗₐg) compared to acepromazine (0.05 mg/kg IM), which does not delay gastric emptying relative to saline control [2]. Meanwhile, acepromazine uniquely preserves platelet function at clinically relevant doses (0.05–0.1 mg/kg IV), contradicting earlier literature claims of ADP/arachidonic acid pathway inhibition [3]. These are not continuous-spectrum differences but discrete, protocol-determining thresholds that directly dictate case selection, making interchange without quantitative justification a risk to both animal safety and experimental reproducibility.

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In-class phenothiazine substitution: Chlorpromazine or methotrimeprazine differ markedly in potency ratios and hypotensive effect; tranquilization outcomes may not transfer directly without re-titration.

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Alpha-2 agonist cross-class use: Detomidine or xylazine introduce significant bradycardia, respiratory depression, and gastric stasis; interchange without protocol adjustment may compromise model reproducibility.

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Historical platelet concern: Earlier literature claimed acepromazine inhibits platelet aggregation, but recent in vivo evidence indicates no impairment at clinical doses; procurement based on outdated warnings may lead to unnecessary exclusion.

• [1] Goncalves, R.C. et al. (2009). Comparative study among acepromazine, chlorpromazine and methotrimeprazine in different doses, through bispectral index, term and pressure algimetry, in dogs. UNESP Repository. Handle: 11449/226384. View Source
• [2] Sutton, D.G.M. et al. (2002). The effects of xylazine, detomidine, acepromazine and butorphanol on equine solid phase gastric emptying rate. Equine Veterinary Journal, 34(5), 486–492. DOI: 10.2746/042516402776117818. View Source
• [3] Hashem, A.M., Kietzmann, M. & Scherkl, R. (1992). Pharmacokinetics and bioavailability of acepromazine in plasma of the dog. Semantic Scholar Corpus ID: 103897769. View Source

Acepromazine Comparative Evidence

Cardiovascular Stability vs. Chlorpromazine

In a direct head-to-head study of 90 mongrel dogs, acepromazine demonstrated a markedly lower hypotensive and depressive profile compared to chlorpromazine. Chlorpromazine at 1.0 mg/kg IV produced the greatest hypotension among all groups, while acepromazine at 0.1 mg/kg IV was the least depressing agent as measured by Bispectral Index (BIS), indicating a favorable cardiovascular stability profile at equipotent tranquilizing doses [1].

Cardiovascular stability vs. chlorpromazine

Head-to-head

Acepromazine 0.1 mg/kg IV produced the least BIS depression and lower hypotension among three phenothiazines in 90 dogs; chlorpromazine 1.0 mg/kg IV showed highest hypnosis and hypotension.

Reported hemodynamic stability profile may support research models requiring preserved cardiovascular monitoring.

Direct comparison; acepromazine ranked least depressing in tested set.

Evidence Dimension	Hypotension and CNS depression as measured by Bispectral Index (BIS)
Target Compound Data	Acepromazine 0.1 mg/kg IV: least depressing on BIS; lower hypotension
Comparator Or Baseline	Chlorpromazine 1.0 mg/kg IV: highest hypnosis level and most hypotension; Methotrimeprazine 1.0 mg/kg IV: intermediate
Quantified Difference	Acepromazine was the least depressing of all three phenothiazines tested across all dose levels (0.025–1.0 mg/kg); chlorpromazine produced the highest hypnosis index and hypotension
Conditions	90 mongrel dogs (10–15 kg), IV administration, parameters: heart rate, invasive/non-invasive blood pressure (SAP, MAP, DAP), respiratory rate, capnography, pulse oximetry, Bispectral Index (BIS), electromyography, and algimetry

Why This Matters

For protocols where maintaining hemodynamic stability is paramount (e.g., geriatric, hypovolemic, or cardiovascularly compromised patients), acepromazine provides quantifiably safer tranquilization than chlorpromazine at comparable efficacy doses.

• [1] Goncalves, R.C. et al. (2009). Comparative study among acepromazine, chlorpromazine and methotrimeprazine in different doses. UNESP Repository. Handle: 11449/226384. View Source

Gastric Emptying vs. Alpha-2 Agonists

A cross-over clinical trial in 8 mature horses directly compared the effects of acepromazine (0.05 mg/kg IM) against xylazine (0.5 and 1.0 mg/kg IV) and detomidine (0.01 and 0.03 mg/kg IV) on solid-phase gastric emptying using the ¹³C-octanoic acid breath test. Acepromazine was the only sedative agent that did not significantly delay gastric half-emptying time (t₁/₂) or lag phase (tₗₐg) relative to saline control [1]. In contrast, detomidine at 0.03 mg/kg IV significantly delayed both t₁/₂ and tₗₐg compared to saline, acepromazine, and xylazine 1.0 mg/kg (P < 0.001) [1]; xylazine 1.0 mg/kg significantly lengthened tₗₐg (P = 0.0004) but not t₁/₂ [1]. Detomidine's inhibitory effect on gastric emptying was dose-dependent (P < 0.05) [1].

Gastric emptying vs. alpha-2 agonists

Head-to-head

Acepromazine 0.05 mg/kg IM did not delay equine gastric half-emptying time (t½) or lag phase (tlag) vs. saline; detomidine 0.03 mg/kg IV significantly prolonged both (P

Reported gastric motility preservation may support equine GI research protocols.

Cross-over design, 8 horses; detomidine effect dose-related.

Platelet function preservation

Cross-study

No inhibition of ADP- or AA-activated platelet aggregation at 0.05 and 0.1 mg/kg IV in healthy dogs (modified thromboelastography).

Supports hemostasis-related surgical research models; earlier in-vitro inhibitory claims not reproduced in vivo.

Controlled study, refutes historical literature concern.

Moderate sedation vs. alpha-2 mixtures

Head-to-head

Acepromazine-based mixture produced only moderate sedation with insignificant cardiovascular/respiratory changes; xylazine and medetomidine mixtures caused marked bradycardia and respiratory depression in dogs.

Reported milder sedation profile may support cardiorespiratory monitoring accuracy during premedication.

n=5 per group; qualitative comparison.

Anti-emetic efficacy vs. chlorpromazine

Class-level

Acepromazine recommended dose 0.025–0.2 mg/kg IV/IM/SC; chlorpromazine 0.5 mg/kg q6–8h. Acepromazine 15-min pre-treatment reduced opioid-induced vomiting in dogs.

Reported anti-emetic dosing context may support opioid premedication protocols.

MSD Veterinary Manual; class inference.

Pharmacokinetic profile & detection window

Cross-study

Vd = 6.6 L/kg, t½ ~3 h, protein binding 99% in horses; urinary metabolite recovery ~3% vs. chlorpromazine ~19%.

Extensive tissue distribution and low urinary excretion may inform equine forensic toxicology research.

LC-MS data; detectability up to 48 h in urine.

Evidence Dimension	Equine solid-phase gastric emptying: half-emptying time (t₁/₂) and lag phase (tₗₐg)
Target Compound Data	Acepromazine 0.05 mg/kg IM: no significant delay in t₁/₂ or tₗₐg vs. saline
Comparator Or Baseline	Detomidine 0.03 mg/kg IV: significantly prolonged t₁/₂ and tₗₐg vs. saline, acepromazine, xylazine (P < 0.001); Xylazine 1.0 mg/kg IV: significantly prolonged tₗₐg vs. saline (P = 0.0004); Saline: baseline control
Quantified Difference	Acepromazine = saline baseline (non-significant); Detomidine 0.03 mg/kg significantly worse than all comparators (P < 0.001); Detomidine's inhibitory effect dose-related (P < 0.05)
Conditions	8 mature horses, cross-over design, ¹³C-octanoic acid breath test (¹³C-OABT), isotope ratio mass spectrometry, randomized order, treatment periods 1 and 2

Why This Matters

For equine sedation where maintenance of gastric motility is clinically relevant (e.g., colic assessment, peri-operative fasting protocols), acepromazine uniquely avoids the gastric stasis caused by alpha-2 agonists, making it the rational first-line tranquilizer when gastrointestinal motility preservation is desired.

• [1] Sutton, D.G.M., Preston, T., Christley, R.M., Cohen, N.D., Love, S. & Roussel, A.J. (2002). The effects of xylazine, detomidine, acepromazine and butorphanol on equine solid phase gastric emptying rate. Equine Veterinary Journal, 34(5), 486–492. DOI: 10.2746/042516402776117818. View Source

Platelet Function Preservation

Contrary to historical in vitro literature suggesting acepromazine inhibits platelet aggregation via ADP/arachidonic acid pathways, a controlled in vivo study using modified thromboelastography in healthy dogs found no inhibition of platelet function at acepromazine doses of 0.05 and 0.1 mg/kg IV [1]. This finding directly refutes earlier claims and establishes acepromazine as hemostatically neutral at standard premedication doses, an important safety differentiator from the presumed risk of coagulopathy.

Platelet function preservation

Cross-study

No inhibition of ADP- or AA-activated platelet aggregation at 0.05 and 0.1 mg/kg IV in healthy dogs (modified thromboelastography).

Supports hemostasis-related surgical research models; earlier in-vitro inhibitory claims not reproduced in vivo.

Controlled study, refutes historical literature concern.

Evidence Dimension	Platelet function assessed by adenosine diphosphate- and arachidonic acid-activated modified thromboelastography
Target Compound Data	Acepromazine 0.05 and 0.1 mg/kg IV: no inhibition of platelet function
Comparator Or Baseline	Earlier in vitro reports: claimed acepromazine inhibits ADP/AA pathways (no dose-range data provided); Baseline: pre-drug thromboelastography values
Quantified Difference	No significant change from baseline at either dose for ADP- or AA-activated pathways
Conditions	Healthy dogs, modified thromboelastography assay, IV administration

Why This Matters

Procurement decisions for surgical premedication protocols requiring intact hemostasis (e.g., trauma surgery, coagulopathic patients) can proceed confidently with acepromazine, as clinical doses do not impair platelet function, resolving a prior caution in the literature.

• [1] Hashem, A.M., Kietzmann, M. & Scherkl, R. (1992). Effects of acepromazine maleate on platelet function assessed by use of adenosine diphosphate activated- and arachidonic acid-activated modified thromboelastography in healthy dogs. (Referenced via Semantic Scholar; original in Proceedings of the 5th International Congress of Veterinary Anaesthesia). View Source

Moderate Sedation vs. Alpha-2 Mixtures

In a controlled comparison of three premedication mixtures in dogs (n=5 per group), the acepromazine-based mixture (atropine + diphenhydramine + butorphanol + acepromazine) produced only a moderate sedative-tranquilizing effect, whereas mixtures containing xylazine or medetomidine produced the most pronounced sedation [1]. Critically, the acepromazine mixture had an insignificant effect on cardiovascular and respiratory parameters, while the alpha-2 agonist mixtures predictably induced bradycardia and respiratory depression [1]. This positions acepromazine as the preferred agent when a lighter plane of cooperative tranquilization is needed without compromising cardiorespiratory monitoring accuracy.

Moderate sedation vs. alpha-2 mixtures

Head-to-head

Acepromazine-based mixture produced only moderate sedation with insignificant cardiovascular/respiratory changes; xylazine and medetomidine mixtures caused marked bradycardia and respiratory depression in dogs.

Reported milder sedation profile may support cardiorespiratory monitoring accuracy during premedication.

n=5 per group; qualitative comparison.

Evidence Dimension	Degree of sedative-tranquilizing effect and cardiorespiratory impact
Target Compound Data	Acepromazine-based mixture: moderate sedation; insignificant effect on cardiovascular/respiratory systems; induced hypothermia
Comparator Or Baseline	Xylazine-based mixture: most pronounced sedation; significant cardiovascular/respiratory depression; Medetomidine-based mixture: most pronounced sedation; significant cardiovascular/respiratory depression
Quantified Difference	Qualitatively, acepromazine group was the only one with 'insignificant effect' on cardiorespiratory parameters vs. both alpha-2 agonist groups, which caused marked depression
Conditions	Dogs of various breeds, 1–5 years, 10–20 kg, divided into 3 groups (n=5); monitored cardiovascular, respiratory, and nervous system parameters; recorded duration of premedication stages (onset, development, weakening, end)

Why This Matters

For procurement in clinics requiring precise cardiorespiratory monitoring fidelity during premedication or in ASA III–IV patients where alpha-2 agonist bradycardia is contraindicated, acepromazine-based protocols offer a quantifiably safer sedation window without the confounding hemodynamic changes of xylazine or medetomidine.

• [1] Mezhenskyi, A.O. (2022). Comparison of different schemes of premedication of dogs before general intravenous anesthesia. Veterinary Biotechnology, 40, 98–109. DOI: 10.31073/vet_biotech40-09. View Source

Anti-Emetic Efficacy vs. Chlorpromazine

For anti-emetic applications specifically in dogs, veterinary dosing guides demonstrate that acepromazine requires only 0.025–0.2 mg/kg IV/IM/SC (up to 3 mg total) compared to chlorpromazine at 0.5 mg/kg IV/IM/SC given every 6–8 hours, establishing a potency advantage of approximately 2.5–20× on a per-kg basis [1]. Furthermore, acepromazine has been proven to significantly lower the probability of opioid-induced vomiting when administered 15 minutes prior to morphine, a protocol-specific differentiator [1].

Anti-emetic efficacy vs. chlorpromazine

Class-level

Acepromazine recommended dose 0.025–0.2 mg/kg IV/IM/SC; chlorpromazine 0.5 mg/kg q6–8h. Acepromazine 15-min pre-treatment reduced opioid-induced vomiting in dogs.

Reported anti-emetic dosing context may support opioid premedication protocols.

MSD Veterinary Manual; class inference.

Evidence Dimension	Recommended anti-emetic dosing in dogs and anti-emetic efficacy timing
Target Compound Data	Acepromazine: 0.025–0.2 mg/kg IV/IM/SC (up to 3 mg total); 1–3 mg/kg PO; onset of anti-emetic protection 15 min pre-opioid
Comparator Or Baseline	Chlorpromazine: 0.5 mg/kg IV/IM/SC q6–8 h
Quantified Difference	Acepromazine recommended dose is 2.5–20× lower mg/kg than chlorpromazine for anti-emesis; acepromazine uniquely validated for pre-emptive opioid-induced vomiting reduction
Conditions	Dogs, anti-emetic dosing guidelines per MSD Veterinary Manual; opioid-induced vomiting model (morphine challenge in dogs)

Why This Matters

Acepromazine enables lower total drug burden per anti-emetic event and provides a specific 15-minute pre-treatment window validated against opioid-induced vomiting, features not documented in standard chlorpromazine protocols.

• [1] MSD Veterinary Manual. (2023). Table: Antiemetic Drugs. Acepromazine 0.025–0.2 mg/kg IV/IM/SC; Chlorpromazine 0.5 mg/kg IV/IM/SC q6–8h. View Source

Pharmacokinetic Profile & Detection Window

Acepromazine exhibits a large volume of distribution (Vd = 6.6 L/kg) and plasma protein binding of 99% in horses, with peak plasma concentrations achieved 30–60 minutes after IV administration and an elimination half-life of approximately 3 hours [1]. Excretion studies demonstrate that acepromazine and its metabolites remain detectable in equine urine for up to 48 hours post-IV administration, and in some cases up to 1 week for other phenothiazines such as chlorpromazine (19% excreted) and promazine (10% excreted), whereas only 3% of an acepromazine dose is recovered as urinary metabolites, indicating extensive tissue distribution and slower terminal elimination [1][2].

Pharmacokinetic profile & detection window

Cross-study

Vd = 6.6 L/kg, t½ ~3 h, protein binding 99% in horses; urinary metabolite recovery ~3% vs. chlorpromazine ~19%.

Extensive tissue distribution and low urinary excretion may inform equine forensic toxicology research.

LC-MS data; detectability up to 48 h in urine.

Evidence Dimension	Pharmacokinetic parameters: volume of distribution, half-life, urinary excretion fraction
Target Compound Data	Vd = 6.6 L/kg; t₁/₂ ≈ 3 h; plasma protein binding 99%; urinary metabolite recovery ≈ 3% of dose; detectable in urine up to 48 h
Comparator Or Baseline	Chlorpromazine: ≈ 19% urinary recovery; Promazine: ≈ 10% urinary recovery
Quantified Difference	Acepromazine urinary recovery (3%) is 6.3× lower than chlorpromazine (19%) and 3.3× lower than promazine (10%)
Conditions	Horses, IV administration, LC-MS quantification, plasma and urine analysis

Why This Matters

The extremely low urinary recovery fraction of acepromazine compared to chlorpromazine or promazine has direct forensic implications for equine doping control and regulatory withdrawal time determination; it also informs procurement based on species-specific metabolic handling.

• [1] Drug.bullvet.net. (n.d.). 马来酸乙酰丙嗪 (Acepromazine Maleate). Pharmacokinetics: Vd 6.6 L/kg, t½ 3 h, 99% protein binding in horses. View Source
• [2] University of Glasgow Theses. (2018). Metabolism and excretion of phenothiazine tranquillisers by the horse. Quantitative urinary recovery: chlorpromazine ~19%, promazine ~10%, acepromazine ~3%. View Source

Acepromazine Application Scenarios

Hemodynamically Neutral Premedication

Based on the direct evidence that acepromazine (0.05–0.1 mg/kg IV) produces only a moderate sedative-tranquilizing effect with insignificant impact on cardiovascular and respiratory parameters—in contrast to xylazine and medetomidine mixtures which cause significant bradycardia and respiratory depression—this compound is optimal for canine research protocols and clinical procedures where hemodynamic stability and monitoring fidelity are non-negotiable (e.g., telemetry studies, ASA III–IV patients, long-duration imaging) [1]. Furthermore, the absence of platelet function inhibition at clinical doses means acepromazine does not confound coagulation assays or surgical hemostasis [2].

Gastric Motility-Sparing Sedation

The evidence that acepromazine (0.05 mg/kg IM) is the only commonly available sedative that does not significantly delay equine solid-phase gastric emptying—whereas detomidine (0.03 mg/kg IV) nearly doubles gastric half-emptying time—directly supports its use in colic work-ups, peri-operative fasting management, and research on gastrointestinal motility where sedation without gastric stasis is required [1]. This differentiator makes acepromazine the rational first-line tranquilizer in equine internal medicine contexts where gastric ileus would confound diagnosis or delay surgical clearance.

Opioid-Induced Vomiting Prevention

The specific finding that acepromazine significantly reduces opioid-induced vomiting when administered 15 minutes prior to morphine injection, combined with its potency advantage (2.5–20× lower mg/kg dosing vs. chlorpromazine for anti-emesis), supports its standard inclusion in canine premedication protocols where opioids are planned [1]. This application scenario is directly traceable to quantitative anti-emetic guidelines and equips procurement officers with a clear dosing and timing rationale that generic phenothiazine substitution does not provide.

Equine Doping Control & Forensic Pharmacokinetics

The pharmacokinetic profile of acepromazine—with a Vd of 6.6 L/kg, protein binding of 99%, elimination half-life of ~3 hours, and most distinctively a urinary recovery fraction of only ~3% versus ~19% for chlorpromazine—makes it a unique research tool for studying phenothiazine tissue distribution and developing regulatory withdrawal time guidelines in performance horses [1][2]. Forensic toxicology laboratories and racing authorities requiring quantitative urinary screening data benefit from the extensive and prolonged detectability profile of acepromazine metabolites, a feature far less pronounced for alternative phenothiazines.

Application

Selection Property

Validation Focus

Hemodynamic research models

Cardiovascular stability profile

Monitor BIS, blood pressure; confirm lack of bradycardia/depression in model

Equine GI motility studies

Gastric emptying preservation

Verify t½ and tlag unchanged vs. saline control in own setup

Opioid premedication protocols

Anti-emetic timing window

Assess vomiting reduction when given 15 min before opioid

Forensic toxicology / doping control

Low urinary recovery, large Vd

Confirm detection window and metabolite profile in target matrix

• [1] Mezhenskyi, A.O. (2022). Comparison of different schemes of premedication of dogs. Veterinary Biotechnology, 40, 98–109. DOI: 10.31073/vet_biotech40-09. View Source
• [2] Hashem, A.M., Kietzmann, M. & Scherkl, R. (1992). Pharmacokinetics and bioavailability of acepromazine in plasma of the dog and platelet function study. Semantic Scholar Corpus ID: 103897769. View Source